Cas no 869948-42-5 (2-(4-tert-pentylphenoxy)acetohydrazide)

• Product Name: 2-(4-tert-pentylphenoxy)acetohydrazide
• CAS No: 869948-42-5
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 3058234
• PubChem ID: 19616364
• Update Time: 2025-05-19

2-(4-tert-pentylphenoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-pentylphenoxy)acetohydrazide
• STK349292
• AKOS000305812
• 869948-42-5
• 2-[4-(1,1-dimethylpropyl)phenoxy]acetohydrazide
• 2-[4-(2-methylbutan-2-yl)phenoxy]acetohydrazide
• 2-(4-(Tert-pentyl)phenoxy)acetohydrazide
• 2-[4-(TERT-PENTYL)PHENOXY]ACETOHYDRAZIDE

• Inchi： 1S/C13H20N2O2/c1-4-13(2,3)10-5-7-11(8-6-10)17-9-12(16)15-14/h5-8H,4,9,14H2,1-3H3,(H,15,16)
• InChI Key： LVAOGYDBLXUOLP-UHFFFAOYSA-N
• SMILES： O(CC(NN)=O)C1C=CC(=CC=1)C(C)(C)CC

Computed Properties

• Exact Mass: 236.152477885Da
• Monoisotopic Mass: 236.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-tert-pentylphenoxy)acetohydrazide

2-(4-tert-pentylphenoxy)acetohydrazide (CAS No. 869948-42-5): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry, 2-(4-tert-pentylphenoxy)acetohydrazide (CAS No. 869948-42-5) stands out as a compound of significant interest due to its unique structural and functional characteristics. This hydrazide derivative, featuring a tert-pentylphenoxy moiety, has garnered attention in both academic research and industrial applications. Its molecular formula, C₁₃H₂₀N₂O₂, and distinct chemical properties make it a versatile candidate for various synthetic and functional roles.

The compound's hydrazide functional group is particularly noteworthy, as it serves as a key intermediate in the synthesis of more complex molecules. Researchers have explored its potential in pharmaceutical intermediates, agrochemical formulations, and material science. The presence of the tert-pentyl group enhances its lipophilicity, which can be advantageous in designing compounds with improved bioavailability or environmental stability.

One of the trending topics in chemical research today is the development of sustainable and eco-friendly compounds. 2-(4-tert-pentylphenoxy)acetohydrazide aligns with this focus, as its derivatives have been investigated for their potential in green chemistry applications. For instance, its role in catalyzing or participating in reactions that minimize waste and reduce energy consumption is an area of active exploration. This aligns with the growing demand for environmentally benign chemical processes.

Another hot topic in the scientific community is the search for novel bioactive molecules. The hydrazide moiety in 2-(4-tert-pentylphenoxy)acetohydrazide is known to exhibit biological activity, making it a promising scaffold for drug discovery. Recent studies have highlighted its potential in designing antimicrobial, antioxidant, and anti-inflammatory agents. These properties are particularly relevant in the context of rising antibiotic resistance and the need for new therapeutic options.

From an industrial perspective, 2-(4-tert-pentylphenoxy)acetohydrazide is valued for its role in polymer chemistry. Its ability to act as a cross-linking agent or modifier in polymer matrices has been explored, offering improvements in material properties such as thermal stability and mechanical strength. This is especially pertinent given the increasing demand for high-performance materials in sectors like automotive, aerospace, and electronics.

In terms of synthesis, the compound is typically prepared through the reaction of 4-tert-pentylphenol with chloroacetic acid, followed by hydrazinolysis. This straightforward synthetic route makes it accessible for large-scale production, which is a critical factor for industrial adoption. Researchers are also investigating microwave-assisted and solvent-free synthetic methods to further enhance efficiency and sustainability.

The analytical characterization of 2-(4-tert-pentylphenoxy)acetohydrazide is another area of interest. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to ensure purity and confirm structural integrity. These methods are essential for quality control, particularly when the compound is used in sensitive applications like pharmaceuticals or cosmetics.

As the scientific community continues to explore the potential of 2-(4-tert-pentylphenoxy)acetohydrazide, its applications are likely to expand. Whether in drug development, material science, or green chemistry, this compound exemplifies the intersection of innovation and practicality. Its versatility and adaptability make it a valuable asset in the toolkit of modern chemists.

In conclusion, 2-(4-tert-pentylphenoxy)acetohydrazide (CAS No. 869948-42-5) is a compound with broad-ranging implications across multiple disciplines. Its unique chemical properties, coupled with its relevance to contemporary research trends, underscore its importance in both academic and industrial settings. As research progresses, its potential to address some of today's most pressing challenges—from sustainable chemistry to healthcare innovation—will undoubtedly continue to grow.